![molecular formula C7H9NS B3051152 2-[(Methylsulfanyl)methyl]pyridine CAS No. 3145-77-5](/img/structure/B3051152.png)
2-[(Methylsulfanyl)methyl]pyridine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds, such as 2-methylpyridines, has been reported . A series of simple 2-methylpyridines were synthesized using a simplified bench-top continuous flow setup . The reactions proceeded with a high degree of selectivity, producing α-methylated pyridines . Another study reported the synthesis of 2-Methylsulfanyl-1,4-dihydropyrimidine derivatives by alkylation of 1,2,3,4-tetrahydropyrimidines with methyl iodide in the presence of pyridine .Scientific Research Applications
- Analgesic Activity : These derivatives have been evaluated for analgesic activity using the acetic acid-induced writhing method. Notably, compounds like ethyl 4-(4-ethenylphenyl)-2-(methylsulfanyl)-1,4-dihydropyrimidine-5-carboxylate (IIh) and ethyl 2-(methylsulfanyl)-4-[4-(propan-2-yl)phenyl]-1,4-dihydropyrimidine-5-carboxylate (IIl) exhibited maximum analgesic activity .
Medicinal Chemistry and Analgesic Agents
Organic Synthesis and Multicomponent Reactions (MCRs)
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-[(Methylsulfanyl)methyl]pyridine and its derivatives is the cyclooxygenase-2 (COX-2) enzyme . COX-2 is an inducible enzyme that is largely found in immune cells like macrophages and leucocytes and is elevated in pathological situations . It plays a key role in prostanoid biosynthesis .
Mode of Action
The compound interacts with its target, the COX-2 enzyme, by inhibiting its activity . This inhibition disrupts the synthesis of prostanoids, which are lipid compounds involved in various physiological responses such as inflammation and pain .
Biochemical Pathways
The inhibition of COX-2 by 2-[(Methylsulfanyl)methyl]pyridine affects the prostanoid biosynthesis pathway . Prostanoids, including prostaglandins and thromboxanes, are produced by the enzyme COX-2 from arachidonic acid. By inhibiting COX-2, the compound reduces the production of these prostanoids, thereby potentially alleviating inflammation and pain .
Result of Action
The inhibition of COX-2 by 2-[(Methylsulfanyl)methyl]pyridine leads to a decrease in the production of prostanoids . This can result in a reduction of inflammation and pain, as these compounds are involved in mediating these physiological responses . In fact, some 2-Methylsulfanyl-1,4-dihydropyrimidine derivatives have shown promising analgesic activity in an acetic acid-induced writhing method .
properties
IUPAC Name |
2-(methylsulfanylmethyl)pyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NS/c1-9-6-7-4-2-3-5-8-7/h2-5H,6H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWXDPVBKJYKQIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1=CC=CC=N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30295523 | |
Record name | 2-[(methylsulfanyl)methyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30295523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Methylsulfanyl)methyl]pyridine | |
CAS RN |
3145-77-5 | |
Record name | NSC102541 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102541 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-[(methylsulfanyl)methyl]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30295523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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